Cas no 63250-29-3 (1,3-Propanedione, 1-(2,5-dimethylphenyl)-3-phenyl-)

• Product Name: 1,3-Propanedione, 1-(2,5-dimethylphenyl)-3-phenyl-
• CAS No: 63250-29-3
• MF: C₁₇H₁₆O₂
• MW: 252.307744979858
• CID: 426913
• PubChem ID: 9837892
• Update Time: 2025-04-19

1,3-Propanedione, 1-(2,5-dimethylphenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione, 1-(2,5-dimethylphenyl)-3-phenyl-
• 1-(2,5-dimethylphenyl)-3-phenylpropane-1,3-dione
• DTXSID20431615
• SCHEMBL269145
• 63250-29-3

• Inchi： 1S/C17H16O2/c1-12-8-9-13(2)15(10-12)17(19)11-16(18)14-6-4-3-5-7-14/h3-10H,11H2,1-2H3
• InChI Key： RNKQXTNGHNLQBA-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=CC=CC=1)=O)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 252.11508
• Monoisotopic Mass: 252.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14